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Compound of Interest

Compound Name: Potassium chromate

Cat. No.: B148093 Get Quote

Technical Support Center: Potassium Chromate
Safety
This guide provides comprehensive safety information for handling and disposing of

potassium chromate in a laboratory setting. It is intended for researchers, scientists, and drug

development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards of potassium chromate?

A1: Potassium chromate is a highly hazardous substance. The primary risks include:

Carcinogenicity: It is a confirmed human carcinogen, primarily causing lung cancer through

inhalation.[1][2]

Mutagenicity: It can cause genetic defects.[2]

Reproductive Toxicity: It is a suspected human reproductive hazard.[1]

Sensitization: It can cause allergic skin reactions (dermatitis) and asthma upon repeated

exposure.[3][4]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b148093?utm_src=pdf-interest
https://www.benchchem.com/product/b148093?utm_src=pdf-body
https://www.benchchem.com/product/b148093?utm_src=pdf-body
https://www.benchchem.com/product/b148093?utm_src=pdf-body
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1561.pdf
https://www.homesciencetools.com/content/reference/UN-K2CRO4.pdf
https://www.homesciencetools.com/content/reference/UN-K2CRO4.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1561.pdf
https://www.carlroth.com/medias/SDB-HN33-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNTY1ODB8YXBwbGljYXRpb24vcGRmfGFHSXhMMmczT0M4NU1qTXpNRGt6TkRVNU9UazRMMU5FUWw5SVRqTXpYMGxGWDBWT0xuQmtaZ3xhN2I0YzcxYTJhNTA3ZjZhYjk0YmZmYWRmNDFmNjViMzRhMjQ2OTJmMTBiYjc1MTEyYjgzNTdhOTZhZGU1ZDM3
https://sds.aquaphoenixsci.com/SDS/Potassium%20Chromate%201M%20(PC8051-SM)_GHSUnitedStatesSDS_en_2020-09-09.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148093?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Irritation and Corrosion: It is corrosive and can cause severe irritation or burns to the skin,

eyes, and respiratory tract.[1][5]

Organ Toxicity: It can damage the liver and kidneys.[1][4]

Environmental Hazard: It is very toxic to aquatic life with long-lasting effects.[5][6]

Q2: What personal protective equipment (PPE) is required when handling potassium
chromate?

A2: Appropriate PPE is crucial to minimize exposure. The following should be worn:

Gloves: Chemically resistant gloves, such as nitrile gloves, are recommended. Always

inspect gloves for tears or holes before use.[6]

Eye Protection: Chemical splash goggles or a face shield should be worn.[7]

Lab Coat: A lab coat or apron should be worn to protect from skin contact.

Respiratory Protection: If there is a risk of inhaling dust, a NIOSH/MSHA-approved respirator

should be used. Work should ideally be conducted in a chemical fume hood to minimize

inhalation risk.[8]

Q3: How should I properly store potassium chromate?

A3: Potassium chromate should be stored in a cool, dry, well-ventilated area.[7] It must be

kept away from combustible materials and reducing agents, as it is a strong oxidizer.[1]

Containers should be tightly sealed and clearly labeled.

Q4: What is the first aid procedure for potassium chromate exposure?

A4: Immediate action is critical in case of exposure:

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[8]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[8][9]
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Eye Contact: Immediately flush the eyes with large amounts of water for at least 15-20

minutes, lifting the upper and lower eyelids. Remove contact lenses if present and easy to

do. Seek immediate medical attention.[9]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[8][9]

Q5: How do I dispose of potassium chromate waste?

A5: Potassium chromate is considered hazardous waste and must be disposed of according

to local, state, and federal regulations.[5] Do not dispose of it down the drain.[8] A common and

recommended practice is to convert the toxic hexavalent chromium (Cr(VI)) to the less toxic

trivalent chromium (Cr(III)) before disposal. This process is detailed in the Experimental

Protocols section below.
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Issue Possible Cause Solution

Yellow staining on work

surfaces.

Spillage of potassium

chromate solution or solid.

Decontaminate the area

immediately following the spill

cleanup protocol. Ensure

proper handling techniques to

prevent future spills.

Skin irritation or rash after

handling.

Inadequate PPE or accidental

skin contact.

Review and improve PPE

usage. Ensure gloves are worn

correctly and are of the

appropriate material (nitrile).

Wash hands thoroughly after

handling. Seek medical advice

for persistent irritation.[4]

A fine yellow dust is visible in

the air during handling.

Improper handling of solid

potassium chromate.

All work with solid potassium

chromate should be conducted

in a certified chemical fume

hood to prevent the generation

of airborne dust.[3] If a fume

hood is unavailable,

appropriate respiratory

protection is mandatory.

The waste container for

potassium chromate is leaking.

Improper container selection or

damage to the container.

Transfer the waste to a new,

compatible, and properly

labeled hazardous waste

container. Clean up the spill

immediately following the spill

cleanup protocol. Ensure

waste containers are inspected

regularly for signs of

degradation.

Quantitative Data Summary
Occupational Exposure Limits for Hexavalent Chromium (Cr(VI))
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Agency
Exposure Limit (8-hour
Time-Weighted Average)

Notes

OSHA (Occupational Safety

and Health Administration)
5 µg/m³

Permissible Exposure Limit

(PEL).[10][11][12]

NIOSH (National Institute for

Occupational Safety and

Health)

0.2 µg/m³
Recommended Exposure Limit

(REL).[10]

ACGIH (American Conference

of Governmental Industrial

Hygienists)

0.2 µg/m³ Threshold Limit Value (TLV).

Experimental Protocols
Protocol 1: Small-Scale Spill Cleanup
Objective: To safely clean up a small spill of solid potassium chromate (less than 1 gram).

Materials:

Appropriate PPE (nitrile gloves, safety goggles, lab coat)

Wet paper towels

Sealable plastic bag for hazardous waste

Hazardous waste disposal labels

Procedure:

Secure the Area: Ensure the spill area is clear of personnel.

Wear PPE: Put on all required personal protective equipment.

Contain the Spill: Carefully cover the spill with wet paper towels to avoid generating dust.
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Collect the Waste: Gently wipe up the spill from the outside in, placing the contaminated

paper towels into a sealable plastic bag.

Decontaminate the Area: Wipe the spill area again with fresh wet paper towels to ensure all

residue is removed. Place these towels in the same waste bag.

Dispose of Waste: Seal the bag, label it as "Hazardous Waste: Potassium Chromate," and

dispose of it according to your institution's hazardous waste procedures.

Wash Hands: Thoroughly wash your hands with soap and water.

Protocol 2: Waste Neutralization (Reduction of Cr(VI) to
Cr(III))
Objective: To convert hazardous hexavalent chromium in a potassium chromate solution to

the less toxic trivalent chromium for safer disposal.

Materials:

Potassium chromate waste solution

Sodium bisulfite (NaHSO₃) or sodium metabisulfite (Na₂S₂O₅)

Sulfuric acid (H₂SO₄), concentrated

Sodium hydroxide (NaOH) solution (e.g., 1 M)

pH meter or pH paper

Stir plate and stir bar

Beaker large enough to hold the waste solution

Procedure:

Work in a Fume Hood: Perform this entire procedure in a certified chemical fume hood.
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Acidify the Solution: While stirring, slowly add concentrated sulfuric acid to the potassium
chromate waste solution until the pH is between 2 and 3. This step is crucial for the

reduction reaction to proceed efficiently.[13]

Reduce the Chromium: Slowly add sodium bisulfite or sodium metabisulfite to the acidified

solution while stirring. The solution will change color from yellow/orange to a brilliant emerald

green, indicating the reduction of Cr(VI) to Cr(III).[13] Continue adding the reducing agent

until the color change is complete.

Precipitate the Chromium: Slowly add sodium hydroxide solution to the green solution while

stirring to raise the pH to around 8. A gray-green precipitate of chromium (III) hydroxide

(Cr(OH)₃) will form.[13]

Separate the Precipitate: Allow the precipitate to settle. The solid can then be separated by

filtration.

Dispose of Waste: The solid chromium (III) hydroxide precipitate should be disposed of as

hazardous waste. The remaining liquid should be checked for any remaining chromium

content before being neutralized and disposed of in accordance with institutional guidelines.
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Potassium Chromate Spill Occurs

Assess Spill Size and Risk

Small Spill (<1g)

Minor

Large Spill (>1g)

Major

Don PPE (Gloves, Goggles, Lab Coat)

Evacuate Area & Alert Safety Officer

End of Procedure

Cover with Wet Paper Towels

Collect Waste into Sealable Bag

Decontaminate Spill Area

Dispose as Hazardous Waste
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Potassium Chromate Waste (Cr(VI)) Acidify to pH 2-3 with H₂SO₄ Add Sodium Bisulfite (NaHSO₃) Solution turns from yellow to green?
No

Trivalent Chromium Solution (Cr(III))Yes Raise pH to ~8 with NaOH

Precipitate (Cr(OH)₃) for Hazardous Disposal

Treat & Dispose Liquid Waste per Guidelines

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b148093#how-to-handle-and-dispose-of-potassium-
chromate-safely-in-a-lab-setting]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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